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SC144 Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers encountering a lack of efficacy with SC144, a first-in-class,

orally active gp130 inhibitor.[1][2][3] SC144 exerts its cytotoxic effects by binding to gp130,

which leads to the inhibition of the STAT3 and Akt signaling pathways, ultimately resulting in

cell-cycle arrest, anti-angiogenesis, and apoptosis.[1][4]

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of SC144?

A1: SC144 is a small molecule inhibitor of glycoprotein 130 (gp130), a co-receptor for the IL-6

family of cytokines.[3] By binding to gp130, SC144 induces its phosphorylation and

deglycosylation, which abrogates the phosphorylation and nuclear translocation of STAT3.[1][2]

This disruption of the gp130/STAT3 signaling pathway inhibits the expression of downstream

target genes involved in cell survival, proliferation, and angiogenesis, leading to apoptosis in

cancer cells.[1][4]

Q2: In which cell lines has SC144 shown efficacy?

A2: SC144 has demonstrated potent cytotoxicity in a variety of cancer cell lines, particularly in

human ovarian cancer cell lines.[1][5][6] It has also shown effectiveness in cell lines resistant to

conventional chemotherapies.[1][2][3]
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Quantitative Data Summary
The following table summarizes the half-maximal inhibitory concentration (IC50) values of

SC144 in various cancer cell lines.

Cell Line Cancer Type IC50 (µM) Notes

OVCAR-8 Ovarian Cancer 0.72 -

OVCAR-5 Ovarian Cancer 0.49 -

OVCAR-3 Ovarian Cancer 0.95 -

NCI/ADR-RES Ovarian Cancer 0.43
Paclitaxel- and

Doxorubicin-resistant

HEY Ovarian Cancer 0.88 Cisplatin-resistant

MDA-MB-435 Breast Cancer 0.4 - 4
Range across 14

cancer cell lines

LNCaP Prostate Cancer 0.4 - 4
Range across 14

cancer cell lines

HCT116 Colon Cancer 0.4 - 4
Range across 14

cancer cell lines

HT-29 Colon Cancer 0.4 - 4
Range across 14

cancer cell lines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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